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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preclinical data available for KY-
04031, a novel inhibitor of p21-activated kinase 4 (PAK4). The information presented herein is

collated from foundational studies to provide a detailed understanding of its mechanism of

action, potency, and anti-cancer effects in both laboratory and animal models.

Core Findings and Data Summary
KY-04031 has been identified as a potent and selective inhibitor of PAK4, a serine/threonine

kinase implicated in various oncogenic signaling pathways. The compound demonstrates

significant anti-proliferative and anti-invasive properties in cancer cell lines.

Table 1: In Vitro Efficacy of KY-04031
Parameter Value Cell Line Assay Type Reference

PAK4 IC50 0.79 µM -
In vitro kinase

assay
[1]

Cell Viability

IC50
> 30 µM h-TERT-HPNE

Cell Proliferation

Assay
[1]
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PAK4 is a critical node in several signaling cascades that regulate cell proliferation, survival,

and motility. KY-04031 exerts its therapeutic effect by inhibiting the kinase activity of PAK4,

thereby disrupting these downstream pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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